Cas no 894013-43-5 (4-ethyl-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide)

• Product Name: 4-ethyl-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide
• CAS No: 894013-43-5
• MF: C₁₈H₂₆N₄O₃
• MW: 346.424044132233
• CID: 5512290
• Update Time: 2025-08-03

4-ethyl-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide
• 4-ethyl-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide

• Inchi： 1S/C18H26N4O3/c1-3-20-7-9-21(10-8-20)18(24)19-14-11-17(23)22(13-14)15-5-4-6-16(12-15)25-2/h4-6,12,14H,3,7-11,13H2,1-2H3,(H,19,24)
• InChI Key： ZFKAJVWTFQGYCT-UHFFFAOYSA-N
• SMILES： N1(C(NC2CC(=O)N(C3=CC=CC(OC)=C3)C2)=O)CCN(CC)CC1

Additional information on 4-ethyl-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide

Comprehensive Overview of 4-ethyl-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide (CAS No. 894013-43-5)

The compound 4-ethyl-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide (CAS No. 894013-43-5) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidinone core linked to a piperazine moiety via a carboxamide bridge, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) targets, given its structural similarity to other bioactive compounds.

In recent years, the demand for novel small-molecule drugs has surged, driven by advancements in precision medicine and personalized therapeutics. This compound, with its multi-targeted potential, aligns well with these trends. Its ethyl and methoxyphenyl substituents contribute to its lipophilicity, which is a critical factor for blood-brain barrier (BBB) penetration—a hot topic in neuropharmacology. Scientists are actively exploring its interactions with G-protein-coupled receptors (GPCRs) and ion channels, which are frequently searched terms in drug discovery databases.

The synthesis of 4-ethyl-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide involves sophisticated organic chemistry techniques, including amide coupling and heterocyclic ring formation. These methods are widely discussed in medicinal chemistry forums, reflecting the growing interest in structure-activity relationship (SAR) studies. Its CAS No. 894013-43-5 serves as a unique identifier in chemical databases, ensuring accurate retrieval for researchers focusing on lead optimization.

From a bioavailability perspective, this compound exhibits favorable pharmacokinetic properties, including moderate metabolic stability and solubility. These attributes are crucial for drug development, as highlighted in recent PubMed publications. Additionally, its potential applications in neurodegenerative diseases and mood disorders have sparked discussions in academic circles, aligning with the rising global focus on mental health solutions.

In the context of intellectual property, 4-ethyl-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide has been referenced in several patent filings, underscoring its commercial viability. Companies specializing in CNS therapeutics are investing in derivatives of this scaffold, leveraging computational chemistry tools like molecular docking to predict its binding affinities. This approach resonates with the increasing use of AI-driven drug design, a trending topic in biotech innovation.

Environmental and safety profiles of this compound are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Its low toxicity and biodegradability make it a sustainable option for large-scale synthesis, addressing concerns raised in ESG (Environmental, Social, and Governance) frameworks. This aligns with the pharmaceutical industry's shift toward eco-friendly practices, a frequently searched term in scientific literature.

In summary, 4-ethyl-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide (CAS No. 894013-43-5) represents a cutting-edge example of medicinal chemistry innovation. Its multifaceted applications, from CNS drug development to sustainable synthesis, position it as a compound of high relevance in contemporary research. As the scientific community continues to explore its potential, this molecule is poised to contribute significantly to the next generation of therapeutic agents.